N'-[(6-nitro-1,3-benzodioxol-5-yl)methylene]-5-propyl-3-thiophenecarbohydrazide

• IUPAC Name: N-[(E)-(6-nitro-1,3-benzodioxol-5-yl)methylideneamino]-5-propylthiophene-3-carboxamide
• InChI: InChI=1S/C16H15N3O5S/c1-2-3-12-4-11(8-25-12)16(20)18-17-7-10-5-14-15(24-9-23-14)6-13(10)19(21)22/h4-8H,2-3,9H2,1H3,(H,18,20)/b17-7+
• InChI Key: AEJPPJVUWUZPPD-REZTVBANSA-N
• Canonical SMILES: CCCC1=CC(=CS1)C(=O)NN=CC2=CC3=C(C=C2[N+](=O)[O-])OCO3
• Isomeric SMILES: CCCC1=CC(=CS1)C(=O)N/N=C/C2=CC3=C(C=C2[N+](=O)[O-])OCO3
• Molecular Formula: C16H15N3O5S
• Molecular Weight: 361.4 g/mol

Description

N'-[(6-nitro-1,3-benzodioxol-5-yl)methylene]-5-propyl-3-thiophenecarbohydrazide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is a derivative of hydrazide and has a nitro group attached to a benzodioxole ring, which is a unique chemical structure. In

Mechanism of Action

The exact mechanism of action of N'-[(6-nitro-1,3-benzodioxol-5-yl)methylene]-5-propyl-3-thiophenecarbohydrazide is not fully understood, but it is believed to work by inducing apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the growth of cancer cells by blocking the cell cycle at the G2/M phase.
Biochemical and Physiological Effects:
N'-[(6-nitro-1,3-benzodioxol-5-yl)methylene]-5-propyl-3-thiophenecarbohydrazide has been shown to have several biochemical and physiological effects. It has been reported to increase the levels of reactive oxygen species (ROS) in cancer cells, leading to oxidative stress and ultimately cell death. It has also been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation and survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-[(6-nitro-1,3-benzodioxol-5-yl)methylene]-5-propyl-3-thiophenecarbohydrazide is its potential as a new anticancer agent. It has shown promising results in vitro, and further studies are needed to determine its efficacy in vivo. However, one of the limitations of this compound is its low solubility in water, which may affect its bioavailability and limit its effectiveness.

Future Directions

There are several future directions for research on N'-[(6-nitro-1,3-benzodioxol-5-yl)methylene]-5-propyl-3-thiophenecarbohydrazide. One area of interest is the development of new analogs with improved solubility and bioavailability. Another direction is the investigation of the potential synergistic effects of this compound with other anticancer agents. Additionally, further studies are needed to determine the mechanism of action and potential side effects of this compound in vivo.

Synthesis Methods

The synthesis of N'-[(6-nitro-1,3-benzodioxol-5-yl)methylene]-5-propyl-3-thiophenecarbohydrazide involves the reaction of 1,3-benzodioxole-5-carboxylic acid hydrazide with 5-propyl-2-thiophenecarboxaldehyde in the presence of a catalyst. The reaction is carried out under reflux conditions for several hours, followed by purification using column chromatography. The yield of the final product is typically in the range of 40-50%.

Scientific Research Applications

N'-[(6-nitro-1,3-benzodioxol-5-yl)methylene]-5-propyl-3-thiophenecarbohydrazide has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to have antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In addition, it has been reported to have antifungal and antibacterial activity, making it a promising candidate for the development of new antimicrobial agents.